Cas no 58871-06-0 (3,6-di-o-benzoyl-d-glucal)

• Product Name: 3,6-di-o-benzoyl-d-glucal
• CAS No: 58871-06-0
• MF: C₂₀H₁₈O₆
• MW: 354.353326320648
• CID: 949200
• PubChem ID: 329818110
• Update Time: 2025-04-19

3,6-di-o-benzoyl-d-glucal Chemical and Physical Properties

Names and Identifiers

• 3,6-di-o-benzoyl-d-glucal
• [(2R,3R,4S,5R)-4-benzoyloxy-2,3,5-trihydroxy-6-oxohexyl] benzoate
• 1,5-anhydro-2-deoxy-3,6-di-O-benzoyl-D-arabino-hex-1-enitol
• 1,5-anhydro-3,6-di-O-benzoyl-2-deoxy-D-arabino-hex-1-enitol
• 3,4,6-tri-O-tert-butyldimethylsilyl-D-glucal
• [(2R,3S,4R)-4-benzoyloxy-3-hydroxy-3,4-dihydro-2H-pyran-2-yl]methyl benzoate
• V10109
• (2R,3S,4R)-2-[(benzoyloxy)methyl]-3-hydroxy-3,4-dihydro-2H-pyran-4-yl benzoate
• AKOS015889151
• SCHEMBL9186081
• A914247
• ((2R,3S,4R)-4-(Benzoyloxy)-3-hydroxy-3,4-dihydro-2H-pyran-2-yl)methylbenzoate
• CID 10861153
• ((2R,3S,4R)-4-(Benzoyloxy)-3-hydroxy-3,4-dihydro-2H-pyran-2-yl)methyl benzoate
• 58871-06-0
• CS-0454028

• MDL： MFCD01321284
• Inchi： 1S/C20H18O6/c21-18-16(26-20(23)15-9-5-2-6-10-15)11-12-24-17(18)13-25-19(22)14-7-3-1-4-8-14/h1-12,16-18,21H,13H2/t16-,17-,18+/m1/s1
• InChI Key： MXJFEWOUOTWSTM-KURKYZTESA-N
• SMILES： O1C=C[C@H]([C@@H]([C@H]1COC(C1C=CC=CC=1)=O)O)OC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 388.11600
• Monoisotopic Mass: 354.11033829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: nothing
• Topological Polar Surface Area: 82.1Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.4±0.1 g/cm3
• Melting Point: 129-134 °C (lit.)
• Boiling Point: 628.0±55.0 °C at 760 mmHg
• Flash Point: 222.8±25.0 °C
• PSA: 130.36000
• LogP: 0.35060
• Solubility: Not available
• Vapor Pressure: 0.0±1.9 mmHg at 25°C

3,6-di-o-benzoyl-d-glucal Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)